Cas no 1008-07-7 (7-Chloro-1H-indole-3-carbaldehyde)

7-Chloro-1H-indole-3-carbaldehyde is a versatile heterocyclic compound featuring a chloro-substituted indole core with a formyl group at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The chloro substituent enhances reactivity in cross-coupling reactions, while the aldehyde group allows for further derivatization via condensation or nucleophilic addition. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is commonly employed in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its favorable electronic and steric properties.

7-Chloro-1H-indole-3-carbaldehyde structure

1008-07-7 structure

Product Name:7-Chloro-1H-indole-3-carbaldehyde

CAS No:1008-07-7

MF:C₉H₆ClNO

MW:179.603041172028

MDL:MFCD06657153

CID:117353

PubChem ID:643958

Update Time:2025-06-07

7-Chloro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 7-Chloro-1H-indole-3-carbaldehyde
- 7-Chloro-3-indolecarboxaldehyde
- Indole-3-carboxaldehyde,7-chloro- (7CI,8CI)
- 3-Formyl-7-chloro-1H-indole
- 7-Chloro-1H-indole-3-carboxaldehyde
- 7-Chloroindole-3-carboxaldehyde
- 7-Chlor-3-formylindol
- 7-Chlorindol-3-carboxaldehyd
- 7-chloro-3-formylindole
- 7-chloroindole-3-carbaldehyde
- 7-chloro-indole-3-carbaldehyde
- AC1LD8BR
- AG-D-06510
- CTK3J9269
- SBB005307
- 7-Chloro-3-formyl-1H-indole
- 1H-Indole-3-carboxaldehyde, 7-chloro-
- 1H-Indole-3-carboxaldehyde,7-chloro-
- NHJNOJSRXQVQRT-UHFFFAOYSA-N
- 0274AA
- A16229
- Q-101951
- MFCD06657153
- DTXSID70349236
- SCHEMBL670824
- EN300-181671
- Z1201623572
- FT-0692947
- AMY3694
- 1008-07-7
- CS-W006403
- AKOS005258768
- DS-15887
- SY032404
- DB-031743
- MDL： MFCD06657153
- Inchi： 1S/C9H6ClNO/c10-8-3-1-2-7-6(5-12)4-11-9(7)8/h1-5,11H
- InChI Key： NHJNOJSRXQVQRT-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C(C=O)=CNC=21

Computed Properties

Exact Mass: 179.01388
Monoisotopic Mass: 179.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.9
XLogP3: 2.1

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.431
Boiling Point: 373.4℃ at 760 mmHg
Flash Point: 179.6°C
Refractive Index: 1.731
PSA: 32.86
LogP: 2.63380

7-Chloro-1H-indole-3-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
Storage Condition：2-8 °C

7-Chloro-1H-indole-3-carbaldehyde Pricemore >>

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